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Compound of Interest

Compound Name: Tolfenpyrad

Cat. No.: B1681338

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the field performance of Tolfenpyrad, a broad-
spectrum insecticide, against various agricultural pests under different climatic conditions. The
data presented is compiled from multiple field trials, offering insights into its efficacy relative to
other commercially available insecticides. Detailed experimental protocols and a summary of
Tolfenpyrad's mode of action are included to support further research and development.

Executive Summary

Tolfenpyrad, a pyrazole insecticide, has demonstrated significant efficacy against a wide
range of sucking and chewing insect pests across various crops. Field trials conducted in
diverse agro-climatic zones, from temperate to sub-tropical, highlight its robust performance.
This guide synthesizes the available data, comparing Tolfenpyrad's effectiveness with other
insecticides such as imidacloprid, chlorantraniliprole, fipronil, and cypermethrin. The findings
indicate that Tolfenpyrad consistently provides excellent pest control, often comparable or
superior to the standard check insecticides. Its unique mode of action, inhibiting the
mitochondrial electron transport chain, makes it a valuable tool for integrated pest management
(IPM) and insecticide resistance management programs.[1][2]

Mechanism of Action
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Tolfenpyrad's primary mode of action is the inhibition of the mitochondrial electron transport
chain at Complex I. This disruption of cellular respiration leads to a rapid depletion of energy
(ATP) within the pest, resulting in cessation of feeding, paralysis, and eventual death. This
mechanism is effective against various life stages of pests, including eggs, larvae, and adults.
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Figure 1: Mechanism of action of Tolfenpyrad.

Comparative Efficacy of Tolfenpyrad in Field Trials

The following tables summarize the efficacy of Tolfenpyrad against various pests in different
crops and climatic conditions, compared to other insecticides.
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Table 1: Efficacy of Tolfenpyrad against Sucking Pests
in Brinjal (Sub-tropical Climate)

A field study in a sub-tropical region of India, characterized by hot summers and moderate
winters with high humidity during the monsoon season, evaluated the efficacy of Tolfenpyrad
15% EC against major sucking pests of brinjal.[3]
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Active
. Mean % Mean % Mean %
o Ingredien ] . Mean % ]
Insecticid . Target Reductio Reductio . Reductio
t (a.i.) Reductio
e Pests n n . n
Rate . . n (Thrips) .
(Whitefly) (Jassids) (Aphids)
(g/ha)
Whitefly,
Tolfenpyra Jassids, 91.82 -
150 ) 86.80 86.47 91.54
d 15% EC Thrips, 93.19
Aphids
Whitefly,
Tolfenpyra 105 Jassids, 81.97 -
d 15% EC Thrips, 84.83
Aphids
_ _ Whitefly,
Imidaclopri )
Jassids, 89.35 -
d17.8% 22.5 ) - - -
Thrips, 90.94
SL )
Aphids
Whitefly,
Chlorantra
N Jassids,
niliprole 40 ) - - - -
Thrips,
18.5% SC )
Aphids
Whitefly,
Cypermeth 50 Jassids,
rin 25% EC Thrips,
Aphids
Whitefly,
Untreated Jassids,
Control Thrips,
Aphids

Data compiled from studies conducted over two seasons (Rabi 2016 and Kharif 2017).[3][4]
Dashes (-) indicate data not specified in the provided search results.
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Table 2: Efficacy of Tolfenpyrad against Pests Iin

Cucumber (Sub-tropical Climate)

A field trial was conducted to assess the efficacy of Tolfenpyrad 15% EC against key pests of

cucumber in a sub-tropical climate.[5]

Active
Insecticide Ingredient (a.i.) Target Pests Efficacy Metric Result
Rate (g/ha)
Leafhoppers, ] ]
Tolfenpyrad 15% ) Pest Population Superior to other
150 Thrips, Red )
EC ) Reduction treatments
Pumpkin Beetle
Leafhoppers, ) On par with
Tolfenpyrad 15% ) Pest Population
1245 Thrips, Red ) Tolfenpyrad @
EC ) Reduction )
Pumpkin Beetle 150 g a.i./ha
) ] Leafhoppers, Beetle
Imidacloprid i .
22.5 Thrips, Red Population (per 4.66 - 4.95
17.8% SL .
Pumpkin Beetle plant)
Leafhoppers, Beetle
Fipronil 5% SC 40 Thrips, Red Population (per 4.73 -5.02
Pumpkin Beetle plant)
) Leafhoppers, Beetle
Chlorpyrifos 20% ) )
EC 250 Thrips, Red Population (per 3.89
Pumpkin Beetle plant)
Leafhoppers, ]
Untreated ) Highest pest
- Thrips, Red - ]
Control population

Pumpkin Beetle

Results are based on pooled data from two years of trials (2015-16 and 2016-17).[5]

Table 3: Efficacy of Tolfenpyrad against Rice Pests
(Tropical Climate)
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In a field experiment conducted during the Kharif seasons of 2016 and 2017 in a tropical

climate, the bio-efficacy of a combination product of Tolfenpyrad 15% + Bifenthrin 7.5% SE

was evaluated against major rice pests.[6]

. Application . .
Insecticide Target Pests Efficacy Metric Result
Rate (ml/ha)
Brown Plant ]
% Pest Highest
Tolfenpyrad 15% Hopper, Green ) o
Reduction / % reduction in

+ Bifenthrin 7.5% 750 Leafhopper, Leaf
Damage hoppers & leaf
SE Folder, Stem )
Reduction folder damage
Borer
Brown Plant
% Pest ) )
Tolfenpyrad 15% Hopper, Green ) Effective, slightly
] ) Reduction / %
+ Bifenthrin 7.5% 625 Leafhopper, Leaf less than the
Damage )
SE Folder, Stem ) higher dose
Reduction
Borer
Brown Plant
% Pest
Hopper, Green ) ) ]
Tolfenpyrad 15% Reduction / % Effective against
1000 Leafhopper, Leaf
EC Damage hoppers
Folder, Stem )
Reduction
Borer
Brown Plant
% Pest ]
N Hopper, Green ) Highest
Chlorantraniliprol Reduction / % o
150 Leafhopper, Leaf reduction in stem

e 18.5% SC Damage

Folder, Stem ) borer damage

Reduction

Borer

Brown Plant

Hopper, Green Highest pest
Untreated PP ) g P

- Leafhopper, Leaf - incidence and

Control

Folder, Stem

Borer

damage

The combination of Tolfenpyrad and Bifenthrin showed broad-spectrum activity against a

complex of rice pests.[6]
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Experimental Protocols

The field trials cited in this guide followed standardized experimental designs to ensure the
validity and comparability of the data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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